Cas no 2137058-04-7 ({[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine)

• Product Name: {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine
• CAS No: 2137058-04-7
• CID: 4639640
• Update Time: 2025-08-01

{[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine

Additional information on {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine

Comprehensive Overview of {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine (CAS No. 2137058-04-7)

The compound {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine, identified by its CAS No. 2137058-04-7, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluoropyrimidine moiety and a methoxypyrrolidine backbone highlights its relevance in targeting specific biological pathways, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for novel compounds with precise pharmacological properties has surged, driven by the need for more effective and targeted therapies. {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine aligns with this trend, as its structure suggests potential interactions with enzymes and receptors involved in critical cellular processes. The incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug design. These attributes make it a promising candidate for further investigation in therapeutic applications.

The synthesis and characterization of CAS No. 2137058-04-7 involve sophisticated techniques, including chiral resolution and advanced spectroscopic methods. The (2S,4S) configuration of the pyrrolidine ring is particularly noteworthy, as it influences the compound's stereochemical properties and biological activity. Researchers have explored its potential as a building block for more complex molecules, leveraging its dimethylamine group for further functionalization. This versatility underscores its value in synthetic chemistry and drug development pipelines.

From a commercial perspective, {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine has attracted interest from pharmaceutical companies and academic institutions. Its CAS No. 2137058-04-7 is frequently cited in patent applications and research publications, reflecting its potential as a key intermediate or active ingredient. The compound's relevance is further amplified by the growing focus on personalized medicine and precision therapeutics, where structurally optimized molecules play a pivotal role.

In the context of current scientific trends, the exploration of fluorinated compounds and heterocyclic scaffolds remains a hot topic. The 6-fluoropyrimidin-4-yl group in this molecule aligns with the broader interest in fluorine-containing drugs, which are known for their enhanced pharmacokinetic profiles. Additionally, the methoxypyrrolidin-2-yl segment contributes to the compound's conformational rigidity, a desirable trait for selective target engagement. These features position CAS No. 2137058-04-7 as a valuable subject for ongoing and future research endeavors.

As the pharmaceutical industry continues to evolve, the importance of innovative chemical entities like {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine cannot be overstated. Its structural complexity and functional diversity make it a compelling case study for chemists and biologists. With advancements in computational modeling and high-throughput screening, the potential applications of this compound are expected to expand, offering new opportunities for therapeutic intervention and scientific discovery.

In conclusion, {[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]methyl}dimethylamine (CAS No. 2137058-04-7) stands as a testament to the ingenuity of modern chemical synthesis and its intersection with biomedical research. Its unique attributes and potential applications underscore its significance in the ongoing quest for novel and effective treatments. As research progresses, this compound is likely to remain a focal point for innovation and exploration in the life sciences.